Cas no 2153203-80-4 (benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate)

benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate structure

2153203-80-4 structure

Product Name:benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate

CAS No:2153203-80-4

Molecular Formula:C₁₂H₁₃NO₃

Molecular Weight:219.236523389816

CID:6440446

PubChem ID:165913691

benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate Properties

Names and Identifiers

- 2153203-80-4
- EN300-7261722
- benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate
- InChIKey： JFCOOXHHOSESGU-UHFFFAOYSA-N
- Inchi： 1S/C12H13NO3/c14-9-5-4-8-13-12(15)16-10-11-6-2-1-3-7-11/h1-3,6-7,14H,8-10H2,(H,13,15)
- SMILES： O(C(NCC#CCO)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 219.08954328g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 219.08954328g/mol
Heavy Atom Count: 16
Complexity: 271
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 58.6Å²

benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-7261722-0.05g	benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate	2153203-80-4	95.0%	0.05g	$768.0	2025-03-11

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8. Bio-inspired colouration on various textile materials using a novel catechol colorant†

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9. Synthesis and characterization of variable conformation pH responsive block co-polymers for nucleic acid delivery and targeted cell entry†

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